Cas no 1558896-39-1 (4-{bicyclo2.2.1heptan-2-yl}butan-2-amine)

• Product Name: 4-{bicyclo2.2.1heptan-2-yl}butan-2-amine
• CAS No: 1558896-39-1
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6580251
• PubChem ID: 79558690
• Update Time: 2024-01-13

4-{bicyclo2.2.1heptan-2-yl}butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{bicyclo2.2.1heptan-2-yl}butan-2-amine
• Bicyclo[2.2.1]heptane-2-propanamine, α-methyl-
• 4-{bicyclo[2.2.1]heptan-2-yl}butan-2-amine
• EN300-1836246
• AKOS018114633
• CS-0276596
• 1558896-39-1
• 4-(Bicyclo[2.2.1]heptan-2-yl)butan-2-amine

• Inchi： 1S/C11H21N/c1-8(12)2-4-10-6-9-3-5-11(10)7-9/h8-11H,2-7,12H2,1H3
• InChI Key： MKBWRWLHIVBMDX-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2CCC(C)N

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.930±0.06 g/cm3(Predicted)
• Boiling Point: 219.6±8.0 °C(Predicted)
• pka: 10.95±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids